![molecular formula C7H12O B1401241 Spiro[3.3]heptan-2-ol CAS No. 1502422-51-6](/img/structure/B1401241.png)
Spiro[3.3]heptan-2-ol
Overview
Description
Spiro[3.3]heptan-2-ol is a chemical compound with the formula C7H12O and a molecular weight of 112.17 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of Spiro[3.3]heptan-2-ol is represented by the SMILES notation OC1CC2(CCC2)C1 . This indicates that it has a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom .Chemical Reactions Analysis
While specific chemical reactions involving Spiro[3.3]heptan-2-ol are not detailed in the search results, a related compound, benzofused spiro[3.3]heptan-2-ols, undergoes two consecutive β-carbon elimination processes in the presence of rhodium (I) catalysts .Physical And Chemical Properties Analysis
Spiro[3.3]heptan-2-ol is a liquid at room temperature . It has a molecular weight of 112.17 and its molecular formula is C7H12O .Scientific Research Applications
Medicine
Spiro[3.3]heptan-2-ol may have potential applications in the medical field due to its structural uniqueness. While specific uses in medicine are not extensively documented, compounds with similar spirocyclic structures are often explored for their pharmacological properties .
Agriculture
In agriculture, Spiro[3.3]heptan-2-ol could be investigated for its role in the synthesis of agrochemicals. The spirocyclic framework is common in natural products, which are a rich source of inspiration for developing new pesticides and herbicides .
Materials Science
The unique structure of Spiro[3.3]heptan-2-ol makes it a candidate for creating novel polymers or small molecule organic semiconductors. Its rigid backbone can contribute to the thermal stability and mechanical properties of materials .
Environmental Science
Spiro[3.3]heptan-2-ol could be utilized in environmental science research, particularly in the study of organic compounds’ behavior in ecological systems. Its stability under various conditions can provide insights into degradation processes and environmental persistence .
Food Industry
Though not directly used in food, Spiro[3.3]heptan-2-ol could be involved in the synthesis of flavorings or additives. Its potential to act as a chiral building block can help in creating new tastes and aromas .
Energy Production
The compound’s potential in energy production lies in its use as an intermediate in the synthesis of more complex molecules that could serve as biofuels or in energy storage materials .
Cosmetics
In the cosmetics industry, Spiro[3.3]heptan-2-ol might be explored for synthesizing new aromatic compounds or as a part of the molecular structure of active ingredients due to its alcohol functional group, which is commonly found in various skin care products .
Chemical Synthesis
Spiro[3.3]heptan-2-ol is valuable in chemical synthesis as a building block for creating spirocyclic compounds, which are prevalent in many biologically active molecules. Its incorporation into larger molecules can lead to the development of new drugs and materials .
Safety and Hazards
Future Directions
Spiro[3.3]heptan-2-ol and related compounds have potential in the field of medicinal chemistry and drug design . The spiro[3.3]heptane core, with non-coplanar exit vectors, has been shown to be a saturated benzene bioisostere . This scaffold was incorporated into the anticancer drugs sonidegib and vorinostat, and the anesthetic drug benzocaine . The patent-free saturated analogs obtained showed high potency in the corresponding biological assays .
Mechanism of Action
Mode of Action
The mode of action of Spiro[3.3]heptan-2-ol is currently under investigation. Preliminary studies suggest that it may undergo sequential C–C bond oxidative addition and β-carbon elimination . .
Biochemical Pathways
The biochemical pathways affected by Spiro[3It has been suggested that the spiro[3.3]heptane core can act as a saturated benzene bioisostere , which could potentially affect a wide range of biochemical pathways
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Spiro[3.3]heptan-2-ol are not well-studied. Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined. These factors are crucial in understanding the pharmacokinetics of the compound .
Result of Action
The molecular and cellular effects of Spiro[3.3]heptan-2-ol’s action are currently unknown. Given its potential role as a saturated benzene bioisostere , it may have diverse effects on cellular function
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of Spiro[3.3]heptan-2-ol . More research is needed to understand these influences.
properties
IUPAC Name |
spiro[3.3]heptan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O/c8-6-4-7(5-6)2-1-3-7/h6,8H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLBGAAXUJGPVSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[3.3]heptan-2-ol | |
CAS RN |
1502422-51-6 |
Source
|
| Record name | spiro[3.3]heptan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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